Cas no 1141669-59-1 (4-Benzyl-2-homomorpholinecarboxylic Acid)

• Product Name: 4-Benzyl-2-homomorpholinecarboxylic Acid
• CAS No: 1141669-59-1
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• MDL: MFCD11656814
• CID: 1056102
• PubChem ID: 56972834
• Update Time: 2025-09-23

4-Benzyl-2-homomorpholinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-Benzyl-1,4-oxazepane-2-carboxylic acid
• 4-Benzyl-2-homomorpholinecarboxylic Acid
• 6096AJ
• 4-Benzyl-2-homomorpholinecarboxylicAcid
• SY004913
• 1141669-59-1
• MFCD11656814
• AC1891
• A926205
• AKOS022183763
• 1,4-Oxazepine-2-carboxylic acid, hexahydro-4-(phenylmethyl)-
• AS-70973
• CS-0441308

• MDL： MFCD11656814
• Inchi： 1S/C13H17NO3/c15-13(16)12-10-14(7-4-8-17-12)9-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-10H2,(H,15,16)
• InChI Key： QMPCKMUMSFXJQD-UHFFFAOYSA-N
• SMILES： O1CCCN(CC2C=CC=CC=2)CC1C(=O)O

Computed Properties

• Exact Mass: 235.12100
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: -0.9

Experimental Properties

• PSA: 49.77000
• LogP: 1.30000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters